2-Chloro-1-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]ethanone;hydrochloride

• IUPAC Name: 2-chloro-1-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C11H16ClN3OS.ClH/c1-9-13-10(8-17-9)7-14-2-4-15(5-3-14)11(16)6-12;/h8H,2-7H2,1H3;1H
• InChI Key: CBPJWCBVHWOHEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CN2CCN(CC2)C(=O)CCl.Cl
• Molecular Formula: C11H17Cl2N3OS
• Molecular Weight: 310.2 g/mol

Description

The compound “2-Chloro-1-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]ethanone;hydrochloride” is a chemical compound with potential biological activities. It contains a thiazole ring, which is a five-membered ring with one sulfur atom and one nitrogen atom. Thiazole rings are known to be important in the world of chemistry due to their potential biological activities.

Synthesis Analysis

The synthesis of compounds containing a thiazole ring can involve various chemical reactions. For instance, a library of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl)(piperazin-1-yl)methanone derivatives were synthesized and screened for their in vitro cytotoxic activity.

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. This gives the ring many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place.

Chemical Reactions Analysis

The thiazole ring has many reactive positions where various chemical reactions can occur. For instance, the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Biocidal Properties

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Cytotoxic Activity

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Anti-HIV Potential

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Anxiety and Stress Models

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Antitumor Activity

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Preservative in Industrial Processes

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Future Directions

Thiazole derivatives have been the focus of many research studies due to their diverse biological activities. Future research could focus on exploring the potential biological activities of “2-Chloro-1-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]ethanone;hydrochloride” and its derivatives.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It’s known that compounds in the isothiazolinone class, which includes thiazole derivatives, have an active sulfur moiety that can oxidize thiol-containing residues, effectively killing most aerobic and anaerobic bacteria .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological activities, suggesting they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes , which may influence the bioavailability of this compound.

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The solubility of thiazole derivatives in various solvents suggests that the compound’s action may be influenced by the chemical environment.